6-phenyl-2-((3-(o-tolyl)-1,2,4-oxadiazol-5-yl)methyl)-[1,2,4]triazolo[4,3-b]pyridazin-3(2H)-one

• IUPAC Name: 2-[[3-(2-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl]-6-phenyl-[1,2,4]triazolo[4,3-b]pyridazin-3-one
• InChI: InChI=1S/C21H16N6O2/c1-14-7-5-6-10-16(14)20-22-19(29-25-20)13-26-21(28)27-18(24-26)12-11-17(23-27)15-8-3-2-4-9-15/h2-12H,13H2,1H3
• InChI Key: VFDWSXXAAVKPLY-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1C2=NOC(=N2)CN3C(=O)N4C(=N3)C=CC(=N4)C5=CC=CC=C5
• Molecular Formula: C21H16N6O2
• Molecular Weight: 384.4 g/mol

Description

Molecular Structure Analysis

The molecular structure of such compounds is typically determined using techniques like X-ray crystallography, NMR spectroscopy, and mass spectrometry.

Chemical Reactions Analysis

The chemical reactions that this compound might undergo would depend on the conditions and the reagents present. For example, the phenyl group might undergo electrophilic aromatic substitution, while the oxadiazole and triazolo-pyridazine rings might participate in various ring-opening and ring-closing reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of such compounds would depend on their specific structure. For example, the presence of various functional groups and rings in the structure could influence properties like solubility, melting point, and reactivity.

Scientific Research Applications

Antimicrobial Activity

Studies have revealed that this compound exhibits antimicrobial properties. It can inhibit the growth of bacteria, fungi, and other pathogens. .

Aromatase Inhibition

Aromatase inhibitors are used in breast cancer treatment. The compound’s structure suggests potential aromatase inhibition, which merits further investigation.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific structure and properties. As with any chemical compound, appropriate safety precautions should be taken when handling it, including the use of personal protective equipment and proper ventilation.

Future Directions

The future research directions for such compounds could include further exploration of their synthesis, characterization of their properties, and investigation of their potential biological activities. This could involve in vitro and in vivo studies to determine their potential as therapeutic agents.